2-((6-((2-methylindolin-1-yl)methyl)-4-oxo-4H-pyran-3-yl)oxy)-N-(4-nitrophenyl)acetamide

• IUPAC Name: 2-[6-[(2-methyl-2,3-dihydroindol-1-yl)methyl]-4-oxopyran-3-yl]oxy-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C23H21N3O6/c1-15-10-16-4-2-3-5-20(16)25(15)12-19-11-21(27)22(13-31-19)32-14-23(28)24-17-6-8-18(9-7-17)26(29)30/h2-9,11,13,15H,10,12,14H2,1H3,(H,24,28)
• InChI Key: LSGURSRVEJFRJP-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2N1CC3=CC(=O)C(=CO3)OCC(=O)NC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C23H21N3O6
• Molecular Weight: 435.4 g/mol

Description

2-((6-((2-methylindolin-1-yl)methyl)-4-oxo-4H-pyran-3-yl)oxy)-N-(4-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C23H21N3O6 and its molecular weight is 435.436. The purity is usually 95%.
BenchChem offers high-quality 2-((6-((2-methylindolin-1-yl)methyl)-4-oxo-4H-pyran-3-yl)oxy)-N-(4-nitrophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((6-((2-methylindolin-1-yl)methyl)-4-oxo-4H-pyran-3-yl)oxy)-N-(4-nitrophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Coordination Complexes

The synthesis and characterization of pyrazole-acetamide derivatives and their coordination complexes have been explored, highlighting the impact of hydrogen bonding on self-assembly processes and antioxidant activity. Such research indicates the potential for designing novel compounds with specific functional properties, including antioxidative capabilities (Chkirate et al., 2019).

Glycoside Synthesis

Research on the synthesis of glycosides, including p-nitrophenyl derivatives, underscores the importance of these compounds in various biological processes and potential therapeutic applications. This area of study emphasizes the role of synthetic chemistry in developing molecules with specific bioactivities (Matta & Barlow, 1977).

Antimalarial Activity

The synthesis and quantitative structure-activity relationships of compounds for antimalarial activity highlight the ongoing search for effective treatments against resistant strains of malaria. Studies in this domain reflect the broader application of chemical synthesis in discovering new therapeutic agents (Werbel et al., 1986).

Neuroprotective Effects

Investigations into novel pyrano[3,2-c]chromene derivatives bearing morpholine/phenylpiperazine moiety for their neuroprotective effects illustrate the intersection of synthetic chemistry and neuroscience. Such research aims to identify compounds that can mitigate neurodegenerative conditions or oxidative stress (Sameem et al., 2017).

Anticancer Properties

The synthesis and assessment of 2-amino-3-cyanopyridine derivatives for anticancer activity demonstrate the crucial role of chemical synthesis in developing potential cancer therapies. This field of research is vital for discovering new drugs with improved efficacy and selectivity against cancer cells (Mansour et al., 2021).